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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

Tetrabutylammonium Cyanide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of tetrabutylammonium cyanide, its synthesis, and its applications in organic

chemistry. Detailed experimental protocols for key reactions, alongside mechanistic

visualizations, are included to support researchers in their practical applications of this versatile

reagent.

Core Physical and Chemical Properties
Tetrabutylammonium cyanide (TBACN) is a quaternary ammonium salt that serves as a

readily available and soluble source of cyanide ions in organic solvents. Its physical and

chemical properties are summarized below.
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Property Value Citation(s)

Molecular Formula C₁₇H₃₆N₂

Molecular Weight 268.48 g/mol [1]

Appearance
White to off-white or slightly

beige crystalline solid
[2]

Melting Point 85-92 °C [1][3]

Solubility

Soluble in polar organic

solvents such as acetone,

ethanol, and methanol. Slightly

soluble in water.

[2][4][5]

Stability

Chemically stable under

standard ambient conditions

(room temperature). May

decompose on exposure to

moist air or water.

[6]

Reactivity

Reacts with acids to generate

highly toxic hydrogen cyanide

gas. The cyanide ion acts as a

potent nucleophile.

[6]

Synthesis of Tetrabutylammonium Cyanide
A common and effective method for the synthesis of tetrabutylammonium cyanide is through

ion exchange from the more readily available tetrabutylammonium bromide. This method

utilizes a strongly basic ion exchange resin in the cyanide form and is performed in an

anhydrous solvent to minimize exposure of the hygroscopic product to water.

Experimental Protocol: Synthesis via Anhydrous Ion
Exchange
This protocol is adapted from the method described by Solodar (1971).[6]

Materials:
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Tetrabutylammonium bromide

Strongly basic ion exchange resin (e.g., IRA-400)

Sodium cyanide (for resin preparation)

Anhydrous methanol

Ethyl acetate (for recrystallization)

Phosphorus pentoxide (P₂O₅) (for drying)

Procedure:

Resin Preparation:

Pack the ion exchange resin into a chromatography column.

Pass a 50% aqueous methanol solution through the column.

Wash the resin with a solution of sodium cyanide in water to convert the resin to the

cyanide form.

Rinse the column thoroughly with anhydrous methanol to remove residual water.

Ion Exchange:

Dissolve tetrabutylammonium bromide in anhydrous methanol.

Apply the solution to the prepared ion exchange column.

Elute the column with anhydrous methanol, collecting the eluent.

Isolation and Purification:

Concentrate the eluent using a rotary evaporator to obtain a white solid.

Recrystallize the solid from ethyl acetate.
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Dry the purified tetrabutylammonium cyanide under vacuum over phosphorus

pentoxide.

Experimental Workflow
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Workflow for the synthesis of tetrabutylammonium cyanide.

Key Applications and Experimental Protocols
Tetrabutylammonium cyanide is a versatile reagent in organic synthesis, primarily utilized as

a cyanide source and as a catalyst.

O-TMS Cyanosilylation of Carbonyl Compounds
Tetrabutylammonium cyanide catalyzes the addition of trimethylsilyl cyanide (TMSCN) to

aldehydes and ketones to form cyanohydrin trimethylsilyl ethers.[1]

Generalized Experimental Protocol:

To a stirred solution of the carbonyl compound in a dry aprotic solvent (e.g., dichloromethane

or diethyl ether) under an inert atmosphere, add trimethylsilyl cyanide (1.0-1.2 equivalents).

Add a catalytic amount of tetrabutylammonium cyanide (0.1 equivalents).
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Stir the reaction mixture at 0 °C to room temperature for 15 minutes to several hours,

monitoring the reaction progress by TLC or GC.

Upon completion, the reaction mixture can be worked up by quenching with a suitable

reagent, followed by extraction and purification of the desired O-TMS cyanohydrin.

Deprotection of Thioacetates
Tetrabutylammonium cyanide is an effective catalyst for the deprotection of aliphatic

thioacetates to yield free thiols in the presence of a protic solvent.[6]

Generalized Experimental Protocol:

Under an inert atmosphere (e.g., nitrogen), dissolve the thioacetate in a mixture of

chloroform and methanol.

Add a catalytic amount of tetrabutylammonium cyanide (0.5 mol equivalent for

monothioacetates, 1.0 mol equivalent for dithioacetates).

Stir the reaction mixture at room temperature. Reaction times can vary from a few hours to

overnight.

Monitor the reaction by TLC. Upon completion, the solvent is removed, and the crude

product is purified by chromatography.

Ring Expansion of β-Lactams
Tetrabutylammonium cyanide catalyzes the ring expansion of certain β-lactams to γ-lactams

through a novel N1-C4 bond cleavage of the β-lactam nucleus.[7]

Generalized Experimental Protocol:

Dissolve the β-lactam substrate in acetonitrile.

Add a catalytic amount of tetrabutylammonium cyanide (e.g., 20 mol %).

Stir the reaction at room temperature and monitor its progress.
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Upon completion, the solvent is evaporated, and the resulting γ-lactam is purified by

standard chromatographic techniques.

Mechanistic Insights and Visualizations
Phase-Transfer Catalysis
Tetrabutylammonium cyanide is an excellent phase-transfer catalyst. The bulky, lipophilic

tetrabutylammonium cation can transport the cyanide anion from an aqueous phase (or a solid

phase) into an organic phase where it can react with an organic substrate.
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Mechanism of phase-transfer catalysis.
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Antimicrobial Action of Quaternary Ammonium
Compounds
While not a primary application in synthetic chemistry, the tetrabutylammonium cation, like

other quaternary ammonium compounds, exhibits antimicrobial properties. This is generally

attributed to the disruption of the cell membrane.
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Antimicrobial mechanism of quaternary ammonium compounds.

Safety and Handling
Tetrabutylammonium cyanide is a highly toxic compound and must be handled with extreme

care in a well-ventilated fume hood. It is fatal if swallowed, inhaled, or in contact with skin.[6]

Contact with acids liberates extremely toxic hydrogen cyanide gas.[6] Appropriate personal

protective equipment, including gloves, lab coat, and eye protection, is mandatory. All waste

containing this compound must be disposed of as hazardous waste according to institutional

guidelines.

Disclaimer: This document is intended for informational purposes for qualified individuals and

does not constitute a license to operate. All procedures should be carried out by trained

professionals in a controlled laboratory setting with appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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